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Compound Name: Rubriflordilactone B

Cat. No.: B1246190

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubriflordilactone B is a complex, naturally occurring bisnortriterpenoid isolated from the

leaves and stems of Schisandra rubriflora. This molecule has garnered significant attention

within the scientific community due to its potent anti-HIV-1 activity. This technical guide

provides a detailed overview of the physical and chemical properties of Rubriflordilactone B,

its biological activity, and the experimental protocols for its isolation and characterization. A

notable aspect of Rubriflordilactone B's history is the structural ambiguity that arose from

differing crystallographic and initial NMR spectroscopic data, leading to the synthesis and

characterization of its stereoisomer, "pseudo-rubriflordilactone B". This guide will address this

key issue.

Physical and Chemical Properties
Rubriflordilactone B is a hexacyclic triterpenoid possessing a unique and intricate molecular

architecture. Its physical and chemical data are summarized below.

General Properties
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Property Value Source

Molecular Formula C₂₈H₃₀O₆ [1]

Molecular Weight 462.5 g/mol [1]
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Spectroscopic Data
The structural elucidation of Rubriflordilactone B has been a complex undertaking, primarily

due to the initial discrepancy between X-ray crystallography data and NMR spectra. The

structure confirmed by X-ray analysis is now accepted as Rubriflordilactone B, while the

compound corresponding to the initial NMR data has been identified as a stereoisomer.

¹H and ¹³C NMR Data: Detailed NMR data for synthetic intermediates have been published. For

the final, structurally confirmed Rubriflordilactone B, researchers should refer to the

supporting information of the key synthetic papers for complete spectral assignments. The

complexity of the molecule leads to a highly detailed spectrum requiring 2D NMR techniques

for full assignment.[3][4]

X-ray Crystallography: The definitive structure of Rubriflordilactone B was established

through X-ray crystallographic analysis. The crystal structure data is available from the
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Cambridge Crystallographic Data Centre (CCDC).

Crystallographic Data Value Source

CCDC Number 288109 [1]

Biological Activity: Anti-HIV-1 Properties
Rubriflordilactone B has demonstrated significant biological activity as an inhibitor of the

Human Immunodeficiency Virus type 1 (HIV-1).[1]

In Vitro Anti-HIV-1 Activity
Assay Metric Value Source

Anti-HIV-1 Activity EC₅₀ 9.75 µg/mL [5]

Cytotoxicity SI (Selectivity Index) 12.39 [5]

The anti-HIV activity of Rubriflordilactone B is attributed to its ability to inhibit viral replication.

[5] The precise mechanism of action is still under investigation, but it is believed to interfere

with key stages of the HIV-1 life cycle.

Experimental Protocols
Isolation of Rubriflordilactone B from Schisandra
rubriflora
The following is a generalized protocol based on published methods for the isolation of

Rubriflordilactone B.

Workflow for Isolation
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Dried and powdered leaves and stems of Schisandra rubriflora

Extraction with organic solvents (e.g., 95% EtOH)

Concentration of the extract under reduced pressure

Partitioning between different solvents (e.g., EtOAc and H₂O)

Silica gel column chromatography

Repeated column chromatography (e.g., Sephadex LH-20, RP-18)

Preparative HPLC

Crystallization

Pure Rubriflordilactone B

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Host Cell

1. Binding & Fusion

2. Reverse Transcription

3. Integration

4. Transcription

5. Translation
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7. Budding & Maturation

HIV-1 Virion

Release of new virions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rubriflordilactone B | C28H30O6 | CID 11712351 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. spectrabase.com [spectrabase.com]

3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Rubriflordilactone B: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246190/docs#rubriflordilactone-b-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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